Cas no 133268-58-3 (5,8,11,14-Eicosatetraenoicacid, 18-hydroxy-, (5Z,8Z,11Z,14Z)-)

• Product Name: 5,8,11,14-Eicosatetraenoicacid, 18-hydroxy-, (5Z,8Z,11Z,14Z)-
• CAS No: 133268-58-3
• MF: C₂₀H₃₂O₃
• MW: 320.466286659241
• CID: 228456
• PubChem ID: 6442778
• Update Time: 2025-09-24

5,8,11,14-Eicosatetraenoicacid, 18-hydroxy-, (5Z,8Z,11Z,14Z)- Chemical and Physical Properties

Names and Identifiers

• 5,8,11,14-Eicosatetraenoicacid, 18-hydroxy-, (5Z,8Z,11Z,14Z)-
• (±)18-HETE
• 18 hydroxy arachidonic acid
• (5Z,8Z,11Z,14Z)-18-Hydroxyicosa-5,8,11,14-tetraenoic acid
• 18-Hydroxyarachidonic acid
• PPCHNRUZQWLEMF-XBOCNYGYSA-N
• (+/-)18-HETE
• GTPL6924
• (5Z,8Z,11Z,14Z)-18-hydroxyeicosa-5,8,11,14-tetraenoic acid
• 133268-58-3
• (Z,Z,Z,Z)-18-hydroxy-5,8,11,14-eicosatetraenoate
• (Z,Z,Z,Z)-18-hydroxy-5,8,11,14-eicosatetraenoic acid
• 18-hydroxy-5(Z),8(Z),11(Z),14(Z)-eicosatetraenoic acid
• DTXSID30424154
• (5Z,8Z,11Z,14Z)-18-hydroxy-5,8,11,14-eicosatetraenoic acid
• CHEBI:63579
• AKOS040754645
• (5Z,8Z,11Z,14Z)-18-hydroxyicosa-5,8,11,14-tetraenoate
• (5Z,8Z,11Z,14Z)-18-hydroxy-5,8,11,14-icosatetraenoic acid
• LMFA03060092
• (5Z,8Z,11Z,14Z)-18-hydroxy-5,8,11,14-eicosatetraenoate
• 18-Hydroxy-5Z,8Z,11Z,14Z-eicosatetraenoate
• DTXSID50928028
• 18-hydroxy-5Z,8Z,11Z,14Z-eicosatetraenoic acid
• (5Z,8Z,11Z,14Z)-18-hydroxyeicosa-5,8,11,14-tetraenoate
• 128656-74-6
• (??)18-HETE
• Q27070791
• 18-Hete
• (Z,Z,Z,Z)-18-hydroxy-5,8,11,14-icosatetraenoate
• (Z,Z,Z,Z)-18-hydroxy-5,8,11,14-icosatetraenoic acid
• 5,8,11,14-Eicosatetraenoic acid, 18-hydroxy-, (5Z,8Z,11Z,14Z)-
• J-006342
• CS-0105813
• HY-130219

• Inchi： 1S/C20H32O3/c1-2-19(21)17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18-20(22)23/h4-7,10-13,19,21H,2-3,8-9,14-18H2,1H3,(H,22,23)/b6-4-,7-5-,12-10-,13-11-
• InChI Key： PPCHNRUZQWLEMF-XBOCNYGYSA-N
• SMILES： OC(CC)CC/C=C\C/C=C\C/C=C\C/C=C\CCCC(=O)O

Computed Properties

• Exact Mass: 320.23526
• Monoisotopic Mass: 320.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosatetraenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosatetraenoic acids